Methyl 3-(2-methylbenzamido)-4,5-dihydrothiophene-2-carboxylate

• IUPAC Name: methyl 4-[(2-methylbenzoyl)amino]-2,3-dihydrothiophene-5-carboxylate
• InChI: InChI=1S/C14H15NO3S/c1-9-5-3-4-6-10(9)13(16)15-11-7-8-19-12(11)14(17)18-2/h3-6H,7-8H2,1-2H3,(H,15,16)
• InChI Key: KUPZMRRGAPZGEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(SCC2)C(=O)OC
• Molecular Formula: C14H15NO3S
• DSSTOX Substance ID: DTXSID201329609
• Molecular Weight: 277.34 g/mol
• Solubility: 10 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 389065-21-8

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries. N-Methylbenzamide is a potent PDE10A inhibitor.

Synthesis Analysis

Benzamide compounds can be synthesized starting from benzoic acid or methylbenzoic acid and amine derivatives. The products are purified, and the analysis of these products is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of similar compounds like 2-methylimidazole has been determined using X-ray diffraction. The molecule of 2-methylimidazole is approximately planar.

Chemical Reactions Analysis

Amides can be synthesized by coupling aldehydes or alcohols with amines or formamides. In a less-studied approach, carboxylic acids can be coupled with formamides.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various methods. For example, the properties of N-Methylbenzamide were determined using IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Scientific Research Applications

One study describes the synthesis of 3-amino-2-carbamoylthiophene derivatives, achieved by reacting methyl 3-aminothiophene-2-carboxylate with saturated aqueous ammonia. These derivatives were further reacted with cycloalkanones to form imines, indicating the versatility of thiophene derivatives in synthesizing various organic compounds (Klemm, Wang, & Hawkins, 1995).

Another research effort explored the palladium iodide catalyzed multicomponent carbonylative approaches to synthesize functionalized isoindolinone and isobenzofuranimine derivatives from 2-alkynylbenzamides. This study showcases the complex reactions thiophene derivatives can undergo, leading to a range of functionalized compounds with potential applications in pharmaceuticals and materials science (Mancuso et al., 2014).

Chemical Properties and Interactions

The crystal structure and computational study of methyl-3-aminothiophene-2-carboxylate, a related compound, reveal its crystallization in the monoclinic system and the presence of various inter- and intra-interactions, such as hydrogen bonding and weak C–H⋯S interactions. This study provides insights into the molecular interactions and properties of thiophene derivatives, which are crucial for understanding their behavior in various applications (Tao et al., 2020).

Mechanism of Action

While the specific mechanism of action for “Methyl 3-(2-methylbenzamido)-4,5-dihydrothiophene-2-carboxylate” is not available, benzamides have been widely used in various fields due to their diverse biological activities.

Safety and Hazards

The safety data sheet of a similar compound, Methyl 3-nitrobenzoate, indicates that it is a combustible liquid and harmful if swallowed. It is also harmful to aquatic life.